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Chemical Profile of 2-Chloropentan-3-one

The table below summarizes the key identifiers and physical properties of 2-Chloropentan-3-one as found

in chemical databases [1] [2].

Property Value / Description

CAS Number 17042-21-6 [1] [2]

Molecular Formula C5H9ClO [1] [2]

Average Molecular Weight 120.576 g/mol [1] [2]

IUPAC Name 2-Chloropentan-3-one [1] [2]

Synonym 2-Chloro-3-pentanone [2]

Application in Surfactant Synthesis

The search results indicate that a related compound, 5-Chloro-2-pentanone, is used in the preparation of

destructible surfactants [3]. This suggests that 2-Chloropentan-3-one may similarly function as a key

synthetic intermediate, likely due to its reactive keto and chloro functional groups.
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The general pathway for transforming such an intermediate into a surfactant involves a nucleophilic

substitution reaction, where the chloride atom is displaced by a hydrophilic head group. The diagram below

illustrates this conceptual workflow for surfactant production using 2-Chloropentan-3-one.

Surfactant Synthesis Workflow
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Experimental Design & Theoretical Protocol

Given the lack of specific protocols for 2-Chloropentan-3-one, the following is a theoretical and

generalized experimental design based on standard organic synthesis practices and the known reactivity of

alkyl halides and ketones.

Hypothesis: 2-Chloropentan-3-one can serve as a precursor for anionic or cationic surfactants through

reactions that introduce a potent hydrophilic group.

Proposed General Reaction Steps:

Sulfonation/Sulfation: To produce an anionic surfactant analogous to alkyl sulfates [4].
Amination/Quaternization: To produce a cationic surfactant, such as a quaternary ammonium

compound [4].

The table below outlines the proposed materials and theoretical conditions for these reactions.

Reaction
Type

Target
Surfactant Class

Proposed Reactants Theoretical Conditions

Sulfation Anionic Sodium sulfite (Na2SO3) or

Sulfuric acid (H2SO4)

Aqueous phase, heating, reflux.

Amination Cationic Tertiary amine (e.g.,
Trimethylamine)

Solvent (e.g., acetone), heating,
sealed tube if volatile.
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Generalized Safety & Handling Protocol:

Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab coat.
Ventilation: Perform all reactions involving volatile compounds in a fume hood.

Storage: Keep the starting material, 2-Chloropentan-3-one, in a tightly sealed container in a cool,
dry place, away from strong oxidizing agents [3].

Application Notes for Researchers

Analytical Methods: Confirm the structure and purity of the final surfactant product using standard

techniques such as 1H NMR, 13C NMR, FT-IR, and Mass Spectrometry.
Performance Testing: Once synthesized, the surfactant properties should be characterized by

measuring the Critical Micellar Concentration (CMC) [4], surface tension reduction, emulsification
capacity, and foam stability.

Information Gap: The specific reaction yields, optimal molar ratios, temperature, and duration for
reactions involving 2-Chloropentan-3-one are not available in the current search results and would

require experimental optimization.

Potential Next Steps for Research

To proceed with laboratory work, you may need to:

Consult specialized chemical synthesis databases (e.g., SciFinder, Reaxys) for journal articles or

patents containing detailed procedures.
Adapt existing protocols for surfactants made from similar chloro-ketone intermediates, such as 5-

Chloro-2-pentanone [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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